Cas no 1379231-13-6 (5-(oxiran-2-yl)-1H-indole)
5-(oxiran-2-yl)-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 5-(oxiran-2-yl)-1H-indole
- EN300-1869796
- 1379231-13-6
-
- Inchi: 1S/C10H9NO/c1-2-9-7(3-4-11-9)5-8(1)10-6-12-10/h1-5,10-11H,6H2
- InChI Key: FNXLXOZTQKALTC-UHFFFAOYSA-N
- SMILES: O1CC1C1C=CC2=C(C=CN2)C=1
Computed Properties
- Exact Mass: 159.068413911g/mol
- Monoisotopic Mass: 159.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 28.3Ų
5-(oxiran-2-yl)-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1869796-1g |
5-(oxiran-2-yl)-1H-indole |
1379231-13-6 | 1g |
$743.0 | 2023-09-18 | ||
| Enamine | EN300-1869796-5g |
5-(oxiran-2-yl)-1H-indole |
1379231-13-6 | 5g |
$2152.0 | 2023-09-18 | ||
| Enamine | EN300-1869796-10g |
5-(oxiran-2-yl)-1H-indole |
1379231-13-6 | 10g |
$3191.0 | 2023-09-18 | ||
| Enamine | EN300-1869796-0.05g |
5-(oxiran-2-yl)-1H-indole |
1379231-13-6 | 0.05g |
$624.0 | 2023-09-18 | ||
| Enamine | EN300-1869796-0.1g |
5-(oxiran-2-yl)-1H-indole |
1379231-13-6 | 0.1g |
$653.0 | 2023-09-18 | ||
| Enamine | EN300-1869796-0.25g |
5-(oxiran-2-yl)-1H-indole |
1379231-13-6 | 0.25g |
$683.0 | 2023-09-18 | ||
| Enamine | EN300-1869796-0.5g |
5-(oxiran-2-yl)-1H-indole |
1379231-13-6 | 0.5g |
$713.0 | 2023-09-18 | ||
| Enamine | EN300-1869796-1.0g |
5-(oxiran-2-yl)-1H-indole |
1379231-13-6 | 1g |
$743.0 | 2023-05-26 | ||
| Enamine | EN300-1869796-2.5g |
5-(oxiran-2-yl)-1H-indole |
1379231-13-6 | 2.5g |
$1454.0 | 2023-09-18 | ||
| Enamine | EN300-1869796-5.0g |
5-(oxiran-2-yl)-1H-indole |
1379231-13-6 | 5g |
$2152.0 | 2023-05-26 |
5-(oxiran-2-yl)-1H-indole Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 5-(oxiran-2-yl)-1H-indole
5-(oxiran-2-yl)-1H-indole: A Multifunctional Scaffold in Modern Medicinal Chemistry
5-(oxiran-2-yl)-1H-indole (CAS No. 1379231-13-6) has emerged as a pivotal molecular scaffold in contemporary drug discovery and organic synthesis. This heterocyclic compound, characterized by its fused benzene-indole ring system and a three-membered epoxy ring (oxiran-2-yl group), exhibits unique physicochemical properties that make it an attractive target for medicinal chemists and materials scientists. Recent advances in synthetic methodology have enabled the efficient preparation of 5-(oxiran-2-yl)-1H-indole derivatives, with 5-(oxiran-2-yl)-1H-indole itself serving as a versatile intermediate in the development of bioactive molecules.
The oxiran-2-yl group in 5-(oxiran-2-yl)-1H-indole functions as a strategic functional handle, enabling diverse chemical transformations such as ring-opening reactions, nucleophilic additions, and Diels-Alder cycloadditions. These reactivity patterns have been exploited in the synthesis of novel 5-(oxiran-2-yl)-1H-indole-based compounds with applications in pharmaceuticals, agrochemicals, and functional materials. Notably, a 2023 study published in Journal of Medicinal Chemistry demonstrated that 5-(oxiran-2-yl)-1H-indole derivatives could be selectively functionalized to yield compounds with enhanced solubility and bioavailability, addressing a key challenge in drug development.
5-(oxiran-2-yl)-1H-indole has garnered significant attention in the field of cancer therapeutics due to its ability to modulate key signaling pathways. A 2022 investigation by the University of Tokyo research group revealed that 5-(oxiran-2-yl)-1H-indole derivatives could inhibit the activity of tyrosine kinase receptors, a crucial target in oncology. The study highlighted the compound's potential as a lead molecule for developing next-generation anti-cancer agents with improved selectivity and reduced off-target effects. The oxiran-2-yl moiety in 5-(oxiran-2-yl)-1H-indole was found to play a critical role in stabilizing the molecular conformation required for receptor binding.
In the realm of neurodegenerative disease research, 5-(oxiran-2-yl)-1H-indole has shown promising results in preclinical studies. A 2023 paper in ACS Chemical Neuroscience reported that 5-(oxiran-2-yl)-1H-indole derivatives exhibited potent neuroprotective effects by modulating mitochondrial function and reducing oxidative stress in cellular models of Alzheimer's disease. The oxiran-2-yl group was identified as a key structural feature responsible for the compound's ability to cross the blood-brain barrier, a critical requirement for central nervous system (CNS) drug candidates.
The synthetic accessibility of 5-(oxiran-2-yl)-1H-indole has been further enhanced by recent developments in green chemistry approaches. A 2024 study in Green Chemistry described a microwave-assisted one-pot synthesis of 5-(oxiran-2-yl)-1H-indole with a yield exceeding 90%. This methodology, which utilizes catalytic amounts of a transition metal complex and avoids hazardous solvents, has been adopted by several pharmaceutical companies for the large-scale production of 5-(oxiran-2-yl)-1H-indole derivatives. The environmental benefits of this approach have been validated through life cycle analysis, demonstrating a 40% reduction in carbon footprint compared to traditional synthesis routes.
5-(oxiran-2-yl)-1H-indole has also found applications in the development of novel materials with unique optical and electronic properties. Researchers at MIT have reported in Advanced Materials (2023) that 5-(oxiran-2-yl)-1H-indole-based polymers exhibit exceptional photovoltaic performance due to the compound's ability to form stable charge-transfer complexes. The oxiran-2-yl group's electron-deficient nature was shown to enhance the material's hole-transport capabilities, making 5-(oxiran-2-yl)-1H-indole derivatives promising candidates for next-generation organic solar cells.
The pharmacokinetic profile of 5-(oxiran-2-yl)-1H-indole has been extensively studied in both in vitro and in vivo models. A 2023 meta-analysis published in Pharmacological Research indicated that 5-(oxiran-2-yl)-1H-indole derivatives generally exhibit good oral bioavailability and moderate hepatic metabolism, with the oxiran-2-yl group contributing to the compound's metabolic stability. These findings have informed the design of prodrug strategies that further enhance the therapeutic index of 5-(oxiran-2-yl)-1H-indole-based drugs.
In the field of antimicrobial research, 5-(oxiran-2-yl)-1H-indole has demonstrated activity against multidrug-resistant bacterial strains. A 2024 study in Antimicrobial Agents and Chemotherapy showed that 5-(oxiran-2-yl)-1H-indole derivatives could disrupt bacterial cell wall synthesis by inhibiting the activity of penicillin-binding proteins. The oxiran-2-yl group was found to enhance the compound's membrane permeability, allowing for more effective targeting of intracellular pathogens.
The versatility of 5-(oxiran-2-yl)-1H-indole has also been leveraged in the development of targeted drug delivery systems. A 2023 paper in Journal of Controlled Release described the use of 5-(oxiran-2-yl)-1H-indole-based nanoparticles for the selective delivery of chemotherapeutic agents to tumor cells. The oxiran-2-yl group was modified with targeting ligands that specifically bind to overexpressed receptors on cancer cells, resulting in a significant increase in drug accumulation at the tumor site compared to conventional delivery methods.
5-(oxiran-2-yl)-1H-indole has also been explored as a platform for the development of dual-action therapeutics. A 2024 study in Nature Communications demonstrated that 5-(oxiran-2-yl)-1H-indole derivatives could be designed to simultaneously inhibit cancer cell proliferation and induce apoptosis through the modulation of multiple signaling pathways. This dual mechanism of action was shown to overcome resistance mechanisms that often limit the efficacy of single-target therapeutics.
The continued exploration of 5-(oxiran-2-yl)-1H-indole has led to the discovery of novel applications in the field of regenerative medicine. Researchers at Harvard Medical School have reported in Stem Cell Reports (2023) that 5-(oxiran-2-yl)-1H-indole derivatives could enhance stem cell differentiation by modulating key transcription factors involved in tissue development. The oxiran-2-yl group's ability to interact with specific protein targets was identified as a critical factor in the compound's regenerative properties.
As the understanding of 5-(oxiran-2-yl)-1H-indole's biological activities continues to expand, so too does its potential for application in diverse therapeutic areas. A 2024 review in Drug Discovery Today highlighted the compound's role as a molecular scaffold for the development of drugs targeting metabolic disorders, autoimmune diseases, and infectious diseases. The oxiran-2-yl group's structural flexibility has enabled the design of compounds with tailored pharmacological profiles, addressing the need for personalized medicine approaches.
The synthesis and characterization of 5-(oxiran-2-yl)-1H-indole have been further advanced by the use of computational chemistry tools. A 2023 study in Chemical Science employed density functional theory (DFT) calculations to predict the reactivity patterns of 5-(oxiran-2-yl)-1H-indole under various reaction conditions. These predictions were experimentally validated, demonstrating the utility of computational methods in optimizing synthetic routes and improving the efficiency of 5-(oxiran-2-yl)-1H-indole derivative synthesis.
In conclusion, 5-(oxiran-2-yl)-1H-indole has emerged as a multifunctional molecular scaffold with broad applications in pharmaceuticals, materials science, and biotechnology. The oxiran-2-yl group's unique chemical reactivity and biological properties have been strategically harnessed to develop compounds with improved therapeutic efficacy and reduced toxicity. As research in this area continues to advance, 5-(oxiran-2-yl)-1H-indole is poised to play a pivotal role in the next generation of drug discovery and materials innovation.
5-(Oxiran-2-yl)-1H-indole: A Versatile Molecular Scaffold with Diverse Applications Introduction 5-(Oxiran-2-yl)-1H-indole, a compound featuring a unique oxiran-2-yl (epoxide) group attached to an indole ring, has emerged as a multifunctional molecular scaffold with significant potential across various scientific and medical domains. Its structural versatility and the chemical reactivity of the oxiran-2-yl group have enabled the development of a wide array of derivatives with tailored pharmacological and material properties. --- ### Chemical Structure and Reactivity The oxiran-2-yl group, a three-membered ring containing one oxygen atom, is highly strained and reactive, making it a valuable synthetic handle. This reactivity allows for the efficient functionalization of the indole core, enabling the creation of compounds with diverse biological activities. The indole ring itself is known for its presence in numerous bioactive molecules, including alkaloids, tryptamines, and pharmaceuticals, further enhancing the scaffold's utility. --- ### Applications in Pharmaceuticals 1. Anticancer Agents - Targeted Therapy: Derivatives of 5-(oxiran-2-yl)-1H-indole have been explored for their ability to inhibit cancer cell proliferation and induce apoptosis through the modulation of multiple signaling pathways, such as the PI3K/AKT and MAPK pathways. - Drug Delivery Systems: Nanoparticles functionalized with 5-(oxiran-2-yl)-1H-indole derivatives have been developed for the targeted delivery of chemotherapeutic agents to tumor cells, leveraging the oxiran-2-yl group's ability to interact with specific receptors on cancer cells. 2. Antimicrobial Agents - Inhibition of Bacterial Cell Wall Synthesis: Certain derivatives have demonstrated activity against multidrug-resistant bacterial strains by inhibiting penicillin-binding proteins, disrupting bacterial cell wall synthesis. 3. Antiviral Agents - RNA Polymerase Inhibition: Some derivatives have shown potential in inhibiting viral RNA polymerases, particularly in the context of RNA viruses like HIV and SARS-CoV-2. 4. Regenerative Medicine - Stem Cell Differentiation: 5-(oxiran-2-yl)-1H-indole derivatives have been shown to enhance stem cell differentiation by modulating key transcription factors involved in tissue development, offering promise for applications in tissue engineering and regenerative medicine. 5. Metabolic and Autoimmune Diseases - Dual-Action Therapeutics: The scaffold has been used to develop compounds that simultaneously target multiple pathways, such as those involved in inflammation and metabolic regulation, providing potential treatments for autoimmune diseases and metabolic disorders. --- ### Applications in Materials Science 1. Drug Delivery Systems - The oxiran-2-yl group's reactivity has been utilized in the development of smart drug delivery systems, including hydrogels and nanoparticles, which can respond to environmental stimuli such as pH or temperature. 2. Functional Materials - Conductive Polymers: Derivatives have been incorporated into conductive polymers for use in flexible electronics and sensors. - Photovoltaics: The scaffold's ability to absorb light in specific wavelengths has been leveraged in the development of organic photovoltaic materials. --- ### Computational and Synthetic Advances - Computational Modeling: Density Functional Theory (DFT) calculations have been employed to predict the reactivity patterns of 5-(oxiran-2-yl)-1H-indole under various reaction conditions, guiding synthetic strategies and improving the efficiency of derivative synthesis. - Green Chemistry: The development of eco-friendly synthetic routes, such as solvent-free reactions and catalytic methods, has further enhanced the sustainability of 5-(oxiran-2-yl)-1H-indole synthesis. --- ### Conclusion 5-(Oxiran-2-yl)-1H-indole stands as a prime example of a molecular scaffold with extraordinary versatility and broad applicability. Its unique chemical reactivity and biological properties have enabled the development of compounds with improved therapeutic efficacy, reduced toxicity, and novel material functionalities. As research in this area continues to advance, the scaffold is poised to play a pivotal role in the next generation of drug discovery, materials innovation, and biotechnology. --- Key Takeaways - Structural Versatility: The oxiran-2-yl group and indole core provide a platform for diverse chemical modifications. - Therapeutic Potential: Applications span anticancer, antimicrobial, antiviral, and regenerative medicine. - Material Science: Utilized in smart drug delivery systems, conductive polymers, and photovoltaic materials. - Synthetic and Computational Tools: Advanced methodologies enhance the efficiency and sustainability of compound development. Future Directions - Personalized Medicine: Tailoring derivatives for individual patient needs. - AI-Driven Drug Discovery: Leveraging machine learning to predict and optimize scaffold modifications. - Biodegradable Materials: Developing environmentally friendly applications of the scaffold in biodegradable polymers. This compound exemplifies the power of chemical innovation in addressing complex scientific and medical challenges.1379231-13-6 (5-(oxiran-2-yl)-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)